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Cat. No.: B16328611

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for assessing the cytotoxicity of JBI-802, a

dual inhibitor of Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6 (HDAC6),

using the Alamar Blue assay. This document includes experimental procedures, data

presentation guidelines, and visual representations of the underlying biological and

experimental workflows.

Introduction
JBI-802 is a novel, orally available dual inhibitor of LSD1 and HDAC6, epigenetic regulators

that are often dysregulated in cancer.[1][2] By targeting both enzymes, JBI-802 exhibits robust

anti-proliferative activity in various cancer cell lines, including those of hematologic and solid

tumors.[3][4] The Alamar Blue assay is a reliable, non-toxic, and sensitive method for

quantifying cell viability and cytotoxicity.[5][6] The assay utilizes the redox indicator resazurin,

which is reduced by metabolically active cells to the fluorescent compound resorufin.[5] The

degree of this conversion, measurable by fluorescence or absorbance, is directly proportional

to the number of viable cells.[6]
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This document will guide researchers through the process of determining the cytotoxic effects

of JBI-802 on cancer cells using the Alamar Blue assay.

Data Presentation
The cytotoxic effect of JBI-802 is typically evaluated by determining the half-maximal inhibitory

concentration (IC50), which is the concentration of the drug that reduces cell viability by 50%.

The following tables present representative data from an Alamar Blue cytotoxicity assay with

JBI-802 on a cancer cell line.

Table 1: JBI-802 Dose-Response Data in a Cancer Cell Line

JBI-802
Concentration (µM)

Average
Fluorescence Units
(RFU)

Standard Deviation % Cell Viability

0 (Vehicle Control) 8500 350 100%

0.01 8250 320 97%

0.05 7600 280 89%

0.1 6800 250 80%

0.5 4500 180 53%

1 2800 150 33%

5 1200 90 14%

10 800 60 9%

Table 2: IC50 Values of JBI-802 in Various Cancer Cell Lines
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Cell Line Cancer Type JBI-802 IC50 (µM)

HEL 92.1.7 Erythroleukemia ~0.1 - 0.5

SCLC Cell Line Small Cell Lung Cancer ~0.2 - 1.0

Multiple Myeloma Cell Line Multiple Myeloma Strong anti-proliferative activity

Sarcoma Cell Line Sarcoma Strong anti-proliferative activity

AML Cell Line Acute Myeloid Leukemia Strong anti-proliferative activity

CLL Cell Line
Chronic Lymphocytic

Leukemia
Strong anti-proliferative activity

Note: The IC50 values are approximate and can vary depending on the specific cell line and

experimental conditions. Strong anti-proliferative activity has been reported in these cell lines,

though specific IC50 values from Alamar Blue assays were not publicly available in the

searched literature.[3][4]

Experimental Protocols
This section provides a detailed methodology for performing the Alamar Blue cytotoxicity assay

to evaluate the effect of JBI-802 on cancer cell lines.

Materials and Reagents
JBI-802 (stock solution in DMSO)

Cancer cell line of interest (e.g., HEL 92.1.7, SCLC cell line)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

Phosphate-Buffered Saline (PBS), sterile

Trypsin-EDTA (for adherent cells)

Alamar Blue reagent

96-well clear-bottom black tissue culture plates
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Humidified incubator (37°C, 5% CO2)

Microplate reader (fluorescence or absorbance)

Experimental Workflow
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Cell Preparation

JBI-802 Treatment

Alamar Blue Assay

Data Analysis

1. Culture cancer cells in T-75 flasks

2. Harvest cells at log phase

3. Perform cell count and viability check

4. Seed cells into a 96-well plate

5. Incubate overnight for cell attachment

6. Prepare serial dilutions of JBI-802

7. Add JBI-802 dilutions to the cells

8. Incubate for 48-72 hours

9. Add Alamar Blue reagent to each well

10. Incubate for 2-4 hours

11. Measure fluorescence or absorbance

12. Subtract background and normalize to control

13. Plot dose-response curve

14. Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b16328611?utm_src=pdf-custom-synthesis#bc-rfq
https://www.onclive.com/view/jbi-802-demonstrates-preliminary-activity-in-advanced-solid-tumors
https://www.mdpi.com/1424-8220/12/9/12347
https://pubmed.ncbi.nlm.nih.gov/39960216/
https://pubmed.ncbi.nlm.nih.gov/39960216/
https://www.researchgate.net/publication/386476427_JBI802_a_Highly_Potent_Corest_Inhibitor_Demonstrated_Anti-Tumor_Activity_at_Low_Dose_Thrombocytopenia_at_Higher_Dose_NOW_Leading_to_an_Opportunity_to_Treat_ET_Myeloproliferative_Neoplasms_MPN_Essentia
https://www.researchgate.net/publication/385395003_Alamar_Blue_assay_optimization_to_minimize_drug_interference_and_inter_assay_viability
https://synapse.patsnap.com/article/jbi-802-phase-i-promise-in-treating-immunotherapy-resistant-tumors-and-mpnmds-with-thrombocytosis
https://synapse.patsnap.com/article/jbi-802-phase-i-promise-in-treating-immunotherapy-resistant-tumors-and-mpnmds-with-thrombocytosis
https://www.benchchem.com/product/b16328611/docs#application-notes-and-protocols-for-alamar-blue-cytotoxicity-assay-with-jbi-802
https://www.benchchem.com/product/b16328611/docs#application-notes-and-protocols-for-alamar-blue-cytotoxicity-assay-with-jbi-802
https://www.benchchem.com/product/b16328611/docs#application-notes-and-protocols-for-alamar-blue-cytotoxicity-assay-with-jbi-802
https://www.benchchem.com/product/b16328611/docs#application-notes-and-protocols-for-alamar-blue-cytotoxicity-assay-with-jbi-802
https://www.benchchem.com/product/b16328611?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16328611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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